Cas no 2172073-73-1 (1-(2-chloro-6-methylphenyl)-N-(propan-2-yl)-1H-pyrazole-5-sulfonamide)

• Product Name: 1-(2-chloro-6-methylphenyl)-N-(propan-2-yl)-1H-pyrazole-5-sulfonamide
• CAS No: 2172073-73-1
• MF: C₁₃H₁₆ClN₃O₂S
• MW: 313.803040504456
• CID: 6249619
• PubChem ID: 165598918
• Update Time: 2025-05-20

1-(2-chloro-6-methylphenyl)-N-(propan-2-yl)-1H-pyrazole-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-6-methylphenyl)-N-(propan-2-yl)-1H-pyrazole-5-sulfonamide
• EN300-1591252
• 2172073-73-1

• Inchi： 1S/C13H16ClN3O2S/c1-9(2)16-20(18,19)12-7-8-15-17(12)13-10(3)5-4-6-11(13)14/h4-9,16H,1-3H3
• InChI Key： HWIIXNJQQDFJRA-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C)=C1N1C(=CC=N1)S(NC(C)C)(=O)=O

Computed Properties

• Exact Mass: 313.0651756g/mol
• Monoisotopic Mass: 313.0651756g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 72.4Ų

Additional information on 1-(2-chloro-6-methylphenyl)-N-(propan-2-yl)-1H-pyrazole-5-sulfonamide

1-(2-chloro-6-methylphenyl)-N-(propan-2-yl)-1H-pyrazole-5-sulfonamide: A Comprehensive Overview

The compound with CAS No 2172073-73-1, known as 1-(2-chloro-6-methylphenyl)-N-(propan-2-yl)-1H-pyrazole-5-sulfonamide, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry and pharmacology. This compound is notable for its unique structure, which combines a pyrazole ring with a sulfonamide group and a substituted phenyl moiety. The presence of these functional groups makes it a versatile molecule with potential applications in drug discovery and agrochemicals.

Recent studies have highlighted the sulfonamide group as a key feature in this compound, contributing to its stability and bioavailability. The pyrazole ring, on the other hand, is known for its ability to form hydrogen bonds, which can enhance the molecule's interactions with biological targets. The chlorine substituent on the phenyl ring adds electron-withdrawing effects, further modulating the compound's electronic properties and reactivity.

One of the most promising areas of research involving this compound is its potential use as an agrochemical. Researchers have explored its role as a herbicide, demonstrating significant activity against various plant species. The propan-2-yl group attached to the sulfonamide has been shown to improve the compound's lipophilicity, enhancing its ability to penetrate plant tissues and exert its effects.

In addition to its agricultural applications, this compound has also been investigated for its pharmacological properties. Studies suggest that it may possess anti-inflammatory and analgesic effects, making it a potential candidate for drug development. The pyrazole ring has been implicated in modulating these activities, possibly through interactions with key enzymes or receptors involved in inflammatory pathways.

The synthesis of 1-(2-chloro-6-methylphenyl)-N-(propan-2-yl)-1H-pyrazole-5-sulfonamide involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Researchers have optimized reaction conditions to achieve high yields and purity, ensuring that the compound is suitable for both laboratory studies and potential commercial applications.

From an environmental perspective, recent research has focused on the degradation pathways of this compound. Studies indicate that it undergoes rapid hydrolysis under certain conditions, reducing its persistence in the environment. This is particularly important for agrochemical applications, where minimizing environmental impact is a key consideration.

In conclusion, 1-(2-chloro-6-methylphenyl)-N-(propan-2-yl)-1H-pyrazole-5-sulfonamide (CAS No 2172073-73-1) represents a fascinating example of how structural diversity can lead to versatile functional properties. Its potential applications span multiple industries, and ongoing research continues to uncover new insights into its mechanisms of action and optimization strategies.